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Compound of Interest

Compound Name: Dihydrogen phosphite

Cat. No.: B1232310 Get Quote

An In-depth Technical Guide to Potassium Dihydrogen Phosphite

CAS Number: 13977-65-6[1][2][3][4]

This guide provides a comprehensive technical overview of potassium dihydrogen phosphite
(KH₂PO₃), intended for researchers, scientists, and professionals in drug development. It

covers the compound's chemical and physical properties, its unique mechanism of action,

detailed experimental protocols for its synthesis, and its primary applications.

Chemical and Physical Properties
Potassium dihydrogen phosphite, also known as monopotassium phosphite, is an inorganic

salt of phosphorous acid.[2] It is characterized as a white, crystalline solid that is highly soluble

in water.[2][5] Unlike the more common potassium dihydrogen phosphate (KH₂PO₄), the

phosphorus in phosphite is in the +3 oxidation state, which is key to its distinct chemical

behavior and biological activity.[2][6]

Table 1: Chemical Identifiers and Properties of Potassium Dihydrogen Phosphite
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Property Value References

CAS Number 13977-65-6 [1][2][3][4]

Molecular Formula H₂KO₃P (or KH₂PO₃) [1][7]

Molecular Weight ~120.09 g/mol [1]

Appearance White crystalline powder [1][2][8]

Purity ≥98.0% [8]

pH (1% solution) 4.0 - 5.0 [8]

Synonyms

Monopotassium phosphite,

Phosphorous acid dihydrogen

potassium salt

[1][2]
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Mechanism of Action: A Dual Role in Plant Defense
Potassium dihydrogen phosphite is recognized for its dual-action mechanism, particularly in

agricultural applications where it functions as both a direct antifungal agent and an indirect

plant defense stimulator.[9] This makes it a subject of interest for understanding induced

resistance pathways, which can have broader implications in biological systems.

Direct Action: At higher concentrations, the phosphite ion exhibits direct fungistatic activity by

inhibiting the mycelial growth and spore germination of various pathogens, particularly

oomycetes like Phytophthora.[9] The mechanism is believed to involve the disruption of

phosphorus metabolism within the fungal cells, including the inhibition of key phosphorylation

reactions.[9]

Indirect Action (Plant Defense Priming): The most significant mode of action is its ability to

prime the plant's innate immune system, a phenomenon known as Systemic Acquired

Resistance (SAR).[6] Phosphite is highly mobile within the plant and can be transported

systemically through both the xylem and phloem.[7][10] This systemic presence triggers a

cascade of defense responses, effectively acting like a "vaccine" for the plant.[2][6]
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The key defense responses induced by phosphite include:

Production of Phytoalexins: Low-molecular-weight antimicrobial compounds that accumulate

at the site of infection.[6][7]

Activation of Pathogenesis-Related (PR) Proteins: Including chitinases and glucanases,

which can degrade fungal cell walls.[6][9]

Generation of Reactive Oxygen Species (ROS): Such as hydrogen peroxide and superoxide

anions, which are involved in defense signaling and can directly harm pathogens.[6][11]

Cell Wall Strengthening: Through the deposition of lignin and callose, creating a physical

barrier to prevent pathogen penetration.[2][6][7]

This priming effect means that upon subsequent pathogen attack, the plant mounts a faster

and more robust defense response.[9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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